Cas no 431-63-0 (Propane,1,1,1,2,3,3-hexafluoro-)

Propane,1,1,1,2,3,3-hexafluoro- (CAS 677-21-4), also known as 1,1,1,2,3,3-hexafluoropropane (HFC-236ea), is a fluorinated hydrocarbon with applications as a refrigerant, fire suppressant, and propellant. Its key advantages include a low global warming potential (GWP) compared to traditional chlorofluorocarbons (CFCs) and hydrochlorofluorocarbons (HCFCs), making it an environmentally preferable alternative. The compound exhibits excellent thermal stability, non-flammability, and compatibility with common materials, ensuring reliable performance in specialized systems. Its chemical inertness and low toxicity further enhance its suitability for use in precision applications requiring stable, non-reactive media. The compound is also valued for its efficient heat transfer properties in refrigeration cycles.

Propane,1,1,1,2,3,3-hexafluoro- structure

431-63-0 structure

Product Name:Propane,1,1,1,2,3,3-hexafluoro-

CAS No:431-63-0

MF:C₃H₂F₆

MW:152.038402080536

MDL:MFCD00042593

CID:330181

PubChem ID:79009

Update Time:2025-10-19

Propane,1,1,1,2,3,3-hexafluoro- Chemical and Physical Properties

Names and Identifiers

- Propane,1,1,1,2,3,3-hexafluoro-
- 1,1,1,2,3,3-HEXAFLUOROPROPANE
- 1,1,1,2,3,3-hexafluoro-propan
- 1,1,1,2,3,3-hexafluoro-propane
- 1,1,2,3,3,3-Hexafluoropropane
- 1H,2H-hexafluoropropane
- 1H,2H-Perfluoropropane
- FC-236EA
- hfc236ea
- Propane,1,1,1,2,3,3-hexafluoro
- R-236ea
- 431-63-0
- Propane, 1,1,1,2,3,3-hexafluoro-
- Q27288552
- DTXSID00861931
- S403H6436Z
- R236ea
- MFCD00042593
- NS00019087
- HFC 236ea
- UNII-S403H6436Z
- HFC-236ea
- FT-0605904
- EINECS 207-076-6
- AKOS006229362
- R 236ea
- HRFHMVUAMHFSAP-UHFFFAOYSA-N
- F-236EA
- CCRIS 8585
- SCHEMBL21813
- MDL： MFCD00042593
- Inchi： 1S/C3H2F6/c4-1(2(5)6)3(7,8)9/h1-2H
- InChI Key： FYIRUPZTYPILDH-UHFFFAOYSA-N
- SMILES： FC(C(F)F)C(F)(F)F

Computed Properties

Exact Mass: 152.00600
Monoisotopic Mass: 152.006
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 9
Rotatable Bond Count: 1
Complexity: 82.8
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: nothing
XLogP3: 2.6
Topological Polar Surface Area: 0A^2

Experimental Properties

Density: 1,39 g/cm3
Melting Point: -103.15°C
Boiling Point: 6,5°C
Refractive Index: 1.2787 (estimate)
PSA: 0.00000
LogP: 2.15190

Propane,1,1,1,2,3,3-hexafluoro- Security Information

Hazard Statement： Irritant
Hazardous Material transportation number：UN 3163
Safety Instruction： S23
Hazardous Material Identification：
HazardClass：2.2
Safety Term：2.2
Hazard Level：2.2

Propane,1,1,1,2,3,3-hexafluoro- Customs Data

HS CODE：2903399090
Customs Data：

China Customs Code:
2903399090

Overview:

2903399090. Fluorination of other acyclic hydrocarbons\Brominated or iodinated derivatives. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:5.5%. general tariff:30.0%

Declaration elements:

Product Name, component content, use to

Summary:

2903399090. brominated,fluorinated or iodinated derivatives of acyclic hydrocarbons. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:5.5%. General tariff:30.0%

Propane,1,1,1,2,3,3-hexafluoro- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
abcr	AB103712-25 g	1,1,1,2,3,3-Hexafluoropropane, 98%; .	431-63-0	98%	25 g	€326.00	2023-07-20
abcr	AB103712-25g	1,1,1,2,3,3-Hexafluoropropane, 98%; .	431-63-0	98%	25g	€326.00	2024-06-13

Propane,1,1,1,2,3,3-hexafluoro- Suppliers

Amadis Chemical Company Limited

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(CAS:431-63-0)Propane,1,1,1,2,3,3-hexafluoro-

Order Number:A1159837

Stock Status:in Stock

Quantity:25g

Purity:99%

Pricing Information Last Updated:Thursday, 29 August 2024 23:56

Price ($):193.0

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Propane,1,1,1,2,3,3-hexafluoro- Related Literature

1. Fluoro-olefin chemistry. Part 16. Reaction of hexafluoropropene with n-butane and n-pentane

Terry Davies,Robert N. Haszeldine,Ronald Rowland,Anthony E. Tipping J. Chem. Soc. Perkin Trans. 1 1983 109
2. The fluorolytic sol–gel route to metal fluorides—a versatile process opening a variety of application fields

Stephan Rüdiger,Erhard Kemnitz Dalton Trans. 2008 1117
3. C–F activation reactions at germylium ions: dehydrofluorination of fluoralkanes

Maria Talavera,Gisa Mei?ner,Simon G. Rachor,Thomas Braun Chem. Commun. 2020 56 4452
4. 115. Organophosphorus chemistry. Part II. Phospha-alkenes as intermediates in hydrolysis

G. M. Burch,H. Goldwhite,R. N. Haszeldine J. Chem. Soc. 1964 572

Related Categories

Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Organofluorides

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